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Compound of Interest

Compound Name: 2-Methyl-1-naphthol

Cat. No.: B1210624 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of 2-Methyl-1-naphthol, a crucial component in

various research and development applications. Adherence to these guidelines is mandatory to

ensure the safety of all laboratory personnel and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-1-naphthol is a combustible solid that can cause significant health effects. It is

classified as causing skin irritation, serious eye damage, and potential respiratory irritation.[1]

[2][3][4] Therefore, stringent adherence to PPE protocols is non-negotiable.

Minimum Required PPE:

Eye Protection: Tightly fitting safety goggles or glasses with side-shields conforming to EN

166 (EU) or NIOSH (US) standards are required.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) must be

worn.[5] Gloves should be inspected before each use and disposed of properly after

handling the chemical.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a full-face respirator should be used, especially if exposure limits are exceeded or

irritation is experienced.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1210624?utm_src=pdf-interest
https://www.benchchem.com/product/b1210624?utm_src=pdf-body
https://www.benchchem.com/product/b1210624?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-methyl-1-naphthol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR904745_msds.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-naphthol
https://www.chemicalbook.com/msds/2-methyl-1-naphthol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.chemicalbook.com/msds/2-methyl-1-naphthol.pdf
https://www.chemicalbook.com/msds/2-methyl-1-naphthol.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Clothing: A lab coat is mandatory. For tasks with a higher risk of splashing, a

chemically resistant apron should be worn over the lab coat.[5]

Operational Plan: From Receipt to Use
A systematic approach to handling 2-Methyl-1-naphthol is critical to minimize exposure risk.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[1][3][7]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel. The container must be kept tightly closed.[1][2][3]

Step 2: Handling and Use

All handling of 2-Methyl-1-naphthol, especially weighing and transferring, must be

conducted in a certified chemical fume hood to control dust and vapors.[3][5]

Avoid the formation of dust and aerosols.[1][3] Use non-sparking tools to prevent ignition.[1]

[3]

Ensure an eyewash station and safety shower are readily accessible and have been recently

tested.[3]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[2][8]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical

attention.[1]
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Skin Contact: Remove all contaminated clothing.[1] Wash the affected skin area with plenty

of soap and water.[1][9] If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air at once.[1][9] If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth if the substance was

ingested or inhaled) and seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]

Disposal Plan: Managing 2-Methyl-1-naphthol Waste
Proper disposal of 2-Methyl-1-naphthol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance. As a phenolic compound, it

must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: All unused 2-Methyl-1-naphthol and any materials grossly contaminated with it

(e.g., weigh boats, contaminated paper towels) should be collected in a designated, clearly

labeled, and sealable hazardous waste container.[6]

Contaminated Labware: Pipette tips, centrifuge tubes, and other disposable labware that

have come into contact with 2-Methyl-1-naphthol should be collected in a separate,

puncture-proof, and sealable container labeled as hazardous waste.[6]

Contaminated PPE: Used gloves and disposable lab coats should be placed in a designated

hazardous waste container.

Disposal Procedure:

Do not dispose of 2-Methyl-1-naphthol or any contaminated materials down the drain or in

the regular trash.[6]

All waste containers must be kept closed except when adding waste.

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor.[2]

Quantitative Data for 2-Methyl-1-naphthol
Property Value

Molecular Formula C₁₁H₁₀O

Molecular Weight 158.20 g/mol [4]

Appearance Solid[6]

Melting Point 64-66 °C

Workflow for Safe Handling of 2-Methyl-1-naphthol
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Caption: Workflow for the safe handling of 2-Methyl-1-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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